Cas no 406213-47-6 (Benzyl 3-(tert-butoxycarbonylamino)-piperidine-1-carboxylate)

• Product Name: Benzyl 3-(tert-butoxycarbonylamino)-piperidine-1-carboxylate
• CAS No: 406213-47-6
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• MDL: MFCD09952600
• CID: 1068736
• PubChem ID: 22258937
• Update Time: 2025-06-10

Benzyl 3-(tert-butoxycarbonylamino)-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-(tert-butoxycarbonylamino)-piperidine-1-carboxylate
• benzyl 3-(tert-butoxycarbonylamino)piperidine-1-carboxylate
• 3-tert-Butoxycarbonylamino-piperidine-1-carboxylic acid benzyl ester
• benzyl 3-[(2-methylpropan-2-yl)oxycarbonylamino]piperidine-1-carboxylate
• s12007
• SB44520
• DB-369839
• MFCD11053521
• AKOS015949474
• J-519782
• SY065956
• BENZYL 3-(tert-BUTOXYCARBONYLAMINO)PIPERIDINE-1-CARBOXYLATE[406213-47-6]
• AS-70824
• SIONIIVXRCVHFL-UHFFFAOYSA-N
• benzyl 3-{[(tert-butoxy)carbonyl]amino}piperidine-1-carboxylate
• (R)-1-Cbz-3-(Boc-amino)piperidine
• (S)-1-Cbz-3-Boc-Aminopiperidine
• DTXSID90623989
• Benzyl 3-((tert-butoxycarbonyl)amino)piperidine-1-carboxylate
• 406213-47-6
• MFCD11501178
• SCHEMBL2063483
• benzyl 3-[(tert-butoxycarbonyl)amino]piperidine-1-carboxylate
• CS-W001566
• 3-t-butoxycarbonylaminopiperidine-1-carboxylic acid benzyl ester
• SB50611
• benzyl 3-t-butoxycarbonylaminopiperidine-1-carboxylate
• 3-t-butoxycarbonylaminopiperidin-1-carboxylic acid benzyl ester
• benzyl 3-[(tert-butoxycarbonyl)amino]-1-piperidinecarboxylate
• SY065933

• MDL： MFCD09952600
• Inchi： 1S/C18H26N2O4/c1-18(2,3)24-16(21)19-15-10-7-11-20(12-15)17(22)23-13-14-8-5-4-6-9-14/h4-6,8-9,15H,7,10-13H2,1-3H3,(H,19,21)
• InChI Key： SIONIIVXRCVHFL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CN(C(=O)OCC2C=CC=CC=2)CCC1)=O

Computed Properties

• Exact Mass: 334.18900
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 67.87000
• LogP: 3.64110

Additional information on Benzyl 3-(tert-butoxycarbonylamino)-piperidine-1-carboxylate

Introduction to Benzyl 3-(tert-butoxycarbonylamino)-piperidine-1-carboxylate (CAS No. 406213-47-6)

Benzyl 3-(tert-butoxycarbonylamino)-piperidine-1-carboxylate, a compound with the chemical identifier CAS No. 406213-47-6, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of a benzyl group and a tert-butoxycarbonyl (Boc) protected amino group makes this compound particularly interesting for synthetic and medicinal chemistry purposes.

The structure of Benzyl 3-(tert-butoxycarbonylamino)-piperidine-1-carboxylate features a piperidine ring, which is a six-membered heterocyclic amine containing one nitrogen atom. This nitrogen atom is further functionalized with a Boc-protected amino group and a benzyl ester at the third position. The Boc group serves as an amino acid protecting group, commonly used in peptide synthesis to prevent unwanted side reactions during the course of chemical modifications.

In recent years, piperidine derivatives have garnered considerable attention due to their role as pharmacophores in various therapeutic agents. For instance, several FDA-approved drugs contain piperidine moieties in their structures, highlighting their importance in drug design. The compound Benzyl 3-(tert-butoxycarbonylamino)-piperidine-1-carboxylate is no exception and has been explored in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. The Boc-protected amino group allows for selective deprotection under specific conditions, enabling chemists to introduce various functional groups at different positions on the piperidine ring. This flexibility makes it an invaluable building block for constructing more complex molecules with tailored biological activities.

Recent studies have demonstrated the utility of Benzyl 3-(tert-butoxycarbonylamino)-piperidine-1-carboxylate in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of this compound, researchers have been able to develop potent inhibitors that target specific kinases, leading to promising results in preclinical studies.

Another area where this compound has shown promise is in the synthesis of peptidomimetics. Peptidomimetics are molecules designed to mimic the biological activity of peptides but with improved pharmacokinetic properties. The piperidine ring in Benzyl 3-(tert-butoxycarbonylamino)-piperidine-1-carboxylate serves as an excellent scaffold for designing peptidomimetics that can interact with biological targets without triggering adverse immune responses.

The synthesis of Benzyl 3-(tert-butoxycarbonylamino)-piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a piperidine derivative followed by functionalization at the desired positions. The introduction of the Boc group and the benzyl ester requires precise control over reaction conditions to avoid side products.

In conclusion, Benzyl 3-(tert-butoxycarbonylamino)-piperidine-1-carboxylate (CAS No. 406213-47-6) is a versatile and important compound in pharmaceutical chemistry. Its unique structure and functional groups make it a valuable tool for synthetic chemists and medicinal chemists alike. With ongoing research into its applications in drug development, this compound is poised to play a significant role in future therapeutic advancements.